CC(C)Oc1nn(c(C)c1Oc2c(F)cccc2F)c3ncccn3
Description
CC(C)Oc1nn(c(C)c1Oc2c(F)cccc2F)c3ncccn3 is a chemical compound that is widely used in scientific research. This compound has been studied extensively due to its unique properties and potential applications in various fields.
Scientific Research Applications
Electrocatalysis for CO2 Reduction
The compound’s unique structure suggests potential as an electrocatalyst for CO2 reduction reactions (CO2RR). Recent research has explored its use in converting CO2 into valuable multicarbon (C2+) products. Specifically, cerium oxides combined with CuO (CeO2/CuO) have shown outstanding catalytic performance for C2+ products. The faradaic efficiency of these products can reach 75.2% with a current density of 1.21 A cm^-2. The interface between CeO2 and Cu, along with subsurface Cu2O, promotes two competing pathways for C–C coupling, favoring the hydrogenation of *CO to *CHO. Additionally, CeO2 enhances water activation, accelerating the formation rate of *CHO .
Computational Chemistry and Molecular Modeling
The intricate structure of this compound provides an interesting challenge for computational chemistry. Researchers can perform density functional theory (DFT) calculations to explore its electronic properties, stability, and reactivity. Insights gained from modeling can guide experimental design and predict its behavior in various environments.
properties
IUPAC Name |
2-[4-(2,6-difluorophenoxy)-5-methyl-3-propan-2-yloxypyrazol-1-yl]pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N4O2/c1-10(2)24-16-14(25-15-12(18)6-4-7-13(15)19)11(3)23(22-16)17-20-8-5-9-21-17/h4-10H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXKOHUDKALOLDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C2=NC=CC=N2)OC(C)C)OC3=C(C=CC=C3F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CC(C)Oc1nn(c(C)c1Oc2c(F)cccc2F)c3ncccn3 | |
CAS RN |
1644156-94-4 |
Source
|
| Record name | 2-[4-(2,6-difluorophenoxy)-5-methyl-3-(propan-2-yloxy)-1H-pyrazol-1-yl]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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